Cas no 2172257-32-6 (methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate)

• Product Name: methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate
• CAS No: 2172257-32-6
• MF: C₉H₁₄ClNO₃
• MW: 219.665361881256
• CID: 6233290
• PubChem ID: 165905294
• Update Time: 2025-10-25

methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate
• 2172257-32-6
• EN300-1612411

• Inchi： 1S/C9H14ClNO3/c1-6-7(8(12)14-2)4-3-5-11(6)9(10)13/h6-7H,3-5H2,1-2H3
• InChI Key： ZFWLHHGTPVZPCH-UHFFFAOYSA-N
• SMILES： ClC(N1CCCC(C(=O)OC)C1C)=O

Computed Properties

• Exact Mass: 219.0662210g/mol
• Monoisotopic Mass: 219.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Additional information on methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate

Methyl 1-(Carbonochloridoyl)-2-Methylpiperidine-3-Carboxylate (CAS No. 2172257-32-6): A Comprehensive Overview

Methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate (CAS No. 2172257-32-6) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique molecular structure, plays a pivotal role in synthetic chemistry, particularly in the development of novel drug intermediates and bioactive molecules. The methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate structure combines a piperidine ring with functional groups that enhance its reactivity and versatility in various chemical reactions.

The chemical properties of methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate make it a valuable building block in organic synthesis. Researchers often utilize this compound in the preparation of complex molecules due to its ability to act as an acylating agent. The presence of the carbonochloridoyl group in the molecule facilitates nucleophilic substitution reactions, which are crucial for the formation of amides, esters, and other derivatives. Additionally, the methyl ester moiety provides stability and solubility in organic solvents, making it easier to handle in laboratory settings.

One of the most frequently searched topics related to CAS No. 2172257-32-6 is its application in medicinal chemistry. Recent studies have explored the potential of methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate derivatives as precursors for the synthesis of biologically active compounds. For instance, this compound has been employed in the development of protease inhibitors and other therapeutic agents targeting neurological disorders. The 2-methylpiperidine scaffold is particularly noteworthy for its role in enhancing the pharmacokinetic properties of drug candidates.

In the context of industrial applications, methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate is often used in the production of fine chemicals and specialty materials. Its reactivity and selectivity make it a preferred choice for manufacturers aiming to optimize synthetic routes. The compound's stability under various reaction conditions has also been a subject of interest, as it allows for scalable production without significant degradation. This aspect is critical for industries requiring high-purity intermediates for advanced material synthesis.

Another area of growing interest is the environmental impact of methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate synthesis. Researchers are increasingly focusing on green chemistry approaches to minimize waste and reduce the use of hazardous reagents. Innovations such as catalytic methods and solvent-free reactions have been explored to enhance the sustainability of processes involving this compound. These advancements align with global trends toward eco-friendly chemical manufacturing.

The safety and handling of methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate are also critical considerations for laboratory and industrial users. Proper storage conditions, such as maintaining the compound in a cool, dry environment, are essential to preserve its integrity. Additionally, the use of personal protective equipment (PPE) is recommended when handling this chemical to ensure safety. These precautions are particularly relevant given the compound's reactivity and potential for decomposition under certain conditions.

From a market perspective, the demand for methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate is expected to rise, driven by its applications in pharmaceuticals and specialty chemicals. Suppliers and distributors are increasingly offering this compound in various quantities to meet the needs of research institutions and industrial clients. The global market for piperidine derivatives, including this compound, is projected to grow significantly, reflecting broader trends in drug discovery and material science.

In summary, methyl 1-(carbonochloridoyl)-2-methylpiperidine-3-carboxylate (CAS No. 2172257-32-6) is a versatile and valuable compound with wide-ranging applications in synthetic chemistry and drug development. Its unique chemical structure and reactivity make it a key player in the creation of advanced materials and therapeutic agents. As research continues to uncover new uses for this compound, its importance in both academic and industrial settings is likely to expand further.